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Compound of Interest

Compound Name: Diflubenzuron

Cat. No.: B1670561 Get Quote

An In-depth Technical Guide to the Chemical and Physical Properties of Diflubenzuron

Introduction
Diflubenzuron, a member of the benzoylurea class of insecticides, serves as a potent insect

growth regulator (IGR).[1][2][3] Its primary mechanism of action involves the inhibition of chitin

synthesis, a critical component of the insect exoskeleton.[3][4] This disruption of the molting

process makes it particularly effective against the larval stages of various insect pests. This

document provides a comprehensive overview of the chemical and physical properties of

Diflubenzuron, details common experimental protocols for its analysis, and visualizes key

pathways and processes. It is intended for researchers, scientists, and professionals involved

in drug development and pest management.

Chemical Identity and Properties
Diflubenzuron is a synthetic compound produced by the reaction of 2,6-difluorobenzamide

with 4-chlorophenyl isocyanate. It is a white to yellowish crystalline solid that is odorless.

Table 1: Chemical Identifiers for Diflubenzuron
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Identifier Value Reference

IUPAC Name

N-[(4-

chlorophenyl)carbamoyl]-2,6-

difluorobenzamide

CAS Name

N-[[(4-

chlorophenyl)amino]carbonyl]-

2,6-difluorobenzamide

CAS Number 35367-38-5

Molecular Formula C₁₄H₉ClF₂N₂O₂

Molecular Weight 310.68 g/mol

Common Trade Names
Dimilin, Micromite, Vigilante,

Adept

Physical and Chemical Properties
Diflubenzuron is characterized by its low solubility in water and low volatility. It is stable in

acidic to neutral conditions but hydrolyzes in alkaline environments.

Table 2: Physical Properties of Diflubenzuron
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Property Value Reference

Physical State
White to yellowish, odorless

crystalline solid

Melting Point
230-232 °C (>99% pure); 210-

230 °C (technical grade)

Boiling Point Decomposes before boiling

Vapor Pressure
9 x 10⁻¹⁰ mm Hg at 25 °C;

0.00012 mPa at 25 °C

Specific Gravity 1.56

n-Octanol/Water Partition

Coefficient (log Kₒw)
3.70 - 3.9

Henry's Law Constant
1.19 x 10⁻¹¹ atm·m³/mol at 25

°C

Table 3: Solubility of Diflubenzuron
Solvent Solubility Temperature Reference

Water 0.08 - 0.2 mg/L 20-25 °C

Acetone 6.5 g/L 20 °C

Dimethyl Sulfoxide

(DMSO)

~120 g/L (~10-12

g/100g )
20 °C

Dimethylformamide

(DMF)
~120 g/L 20 °C

N-methylpyrrolidone 200 g/L 20 °C

Methanol 0.9 g/L Not Specified

Table 4: Stability Profile of Diflubenzuron
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Condition Stability Details Reference

pH Stability

Relatively stable in acidic and

neutral media (pH 2-7).

Hydrolyzes in alkaline

conditions (pH > 9).

Aqueous Decomposition

(20°C, 21 days, dark)

4% decomposition at pH 5.8;

8% at pH 7; 26% at pH 9.

Photostability

The solid form is stable in

sunlight. It is light-sensitive

when in solution.

Thermal Stability

Decomposes at < 0.5% after 1

day at 100 °C and after 7 days

at 50 °C.

Mechanism of Action: Chitin Synthesis Inhibition
Diflubenzuron acts as a stomach and contact poison. Its primary mode of action is the

inhibition of chitin production, which is essential for the formation of the insect's exoskeleton.

This interference with the cuticle formation process prevents larvae from molting correctly,

leading to their death.
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Caption: Mechanism of action of Diflubenzuron leading to larval death.
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Experimental Protocols
Synthesis of Diflubenzuron
The commercial synthesis of Diflubenzuron is typically achieved through the reaction of 2,6-

difluorobenzamide with 4-chlorophenyl isocyanate in an organic solvent medium like xylene.

The product is then isolated from the reaction mixture via filtration, washed, and dried. Purity of

the final product can be assessed using methods like HPLC.
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 Reaction
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Caption: Synthesis pathway of Diflubenzuron from its primary reactants.

Analytical Methodology for Residue Determination
The determination of Diflubenzuron residues in various matrices such as crops, soil, and

water is predominantly carried out using high-performance liquid chromatography (HPLC) and

gas chromatography (GC).

General Protocol using HPLC:

Extraction: The sample (e.g., homogenized crop material, soil) is extracted with an organic

solvent, most commonly acetonitrile. The QuEChERS (Quick, Easy, Cheap, Effective,

Rugged, and Safe) method is a widely adopted extraction and sample preparation technique.

Clean-up/Purification: The crude extract undergoes a clean-up step to remove interfering co-

extracted substances. This is often achieved using dispersive solid-phase extraction (dSPE)
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with adsorbents like primary secondary amine (PSA) to remove organic acids and sugars,

and C18 to remove fats and proteins.

Analysis: The purified and concentrated extract is injected into an HPLC system.

Column: A reverse-phase C18 column is typically used for separation.

Mobile Phase: A mixture of acetonitrile and water is common.

Detection: Detection is achieved using a UV detector or a diode-array detector (DAD).

Quantification: The concentration of Diflubenzuron is determined by comparing the peak

area from the sample to a calibration curve constructed from analytical standards of known

concentrations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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